Cas no 103476-30-8 (D-myo-Inositol,1,4-bis(dihydrogen phosphate), tripotassium salt (9CI))

• Product Name: D-myo-Inositol,1,4-bis(dihydrogen phosphate), tripotassium salt (9CI)
• CAS No: 103476-30-8
• MF: C₆H₁₃KO₁₂P₂
• MW: 378.206045866013
• CID: 125683
• PubChem ID: 24895904
• Update Time: 2025-04-18

D-myo-Inositol,1,4-bis(dihydrogen phosphate), tripotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1,4-bis(dihydrogen phosphate), tripotassium salt (9CI)
• potassium,[(2R,3R,5S,6R)-2,3,5,6-tetrahydroxy-4-phosphonooxycyclohexyl] hydrogen phosphate
• D-myo-inositol 1,4-bis-phosphate*potassium
• potassium [(2R,3S,5R,6R)-2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexyl] hydrogen phosphate
• D-myo-inositol 1,4-diphosph. pot. salt
• D-myo-inositol 1,4-diphosphate potassium salt
• D-MYO-INOSITOL 1,4-BIS-PHOSPHATE POTASSIUM SALT
• D-MYO-INOSITOL 1,4-DIPHOSPH. POT. SALT, BOV. BRAIN, 100 UG*
• potassium;[(2R,3S,5R,6R)-2,3,5,6-tetrahydroxy-4-phosphonooxycyclohexyl] hydrogen phosphate
• DTXSID60635731
• D-myo-Inositol 1,4-bisphosphate potassium salt, from bovine brain, >=98% (TLC)
• 103476-30-8
• Potassium (2R,3R,5S,6R)-2,3,5,6-tetrahydroxy-4-(phosphonooxy)cyclohexyl hydrogen phosphate

• MDL： MFCD00144214
• Inchi： 1S/C6H14O12P2.K/c7-1-2(8)6(18-20(14,15)16)4(10)3(9)5(1)17-19(11,12)13;/h1-10H,(H2,11,12,13)(H2,14,15,16);/q;+1/p-1/t1-,2-,3-,4+,5?,6?;/m1./s1
• InChI Key： UEZPJWQBOCTMMK-LJBSMHGXSA-M
• SMILES： [K+].P(=O)(O)([O-])OC1[C@@H]([C@@H](C([C@@H]([C@H]1O)O)OP(=O)(O)O)O)O

Computed Properties

• Exact Mass: 377.95189
• Monoisotopic Mass: 377.95193133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 217.27
• LogP: -3.16240

D-myo-Inositol,1,4-bis(dihydrogen phosphate), tripotassium salt (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C